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Compound of Interest

Compound Name: ITD-1

Cat. No.: B2834361 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
ITD-1 is a selective inhibitor of the Transforming Growth Factor-beta (TGF-β) signaling

pathway.[1][2] It functions by potently blocking the phosphorylation of the effector SMAD2/3

proteins induced by TGF-β, without inhibiting the kinase activity of the type I (TGFBR1) or type

II (TGFBR2) TGF-β receptors.[3][4] This selective inhibition makes ITD-1 a valuable tool for

studying the roles of TGF-β signaling in various biological processes. Notably, ITD-1 has been

shown to induce the differentiation of uncommitted mesoderm into cardiomyocytes, highlighting

its potential in regenerative medicine and cardiovascular research.[1][4]

This document provides a detailed protocol for the preparation of ITD-1 stock solutions for use

in in vitro experiments.

Physicochemical and Solubility Data
Proper preparation of a stock solution is critical for ensuring the accuracy and reproducibility of

experimental results. The following table summarizes the key quantitative data for ITD-1.
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Property Value Source

Molecular Formula C₂₇H₂₉NO₃ [5]

Molecular Weight 415.52 g/mol [2][5][6]

CAS Number 1099644-42-4 [1][2][5]

Purity >98% (by HPLC) [1][5]

Appearance Solid powder [2]

Solubility in DMSO ≥ 8.31 mg/mL (≥ 20 mM) [1][6]

Solubility in Ethanol

≥ 4.16 mg/mL (≥ 10 mM)

(gentle warming may be

required)

[1][6]

IC₅₀
~460 nM - 850 µM for TGF-β

signaling inhibition
[2][4]

Experimental Protocol: Preparation of a 10 mM ITD-
1 Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of ITD-1 in Dimethyl

Sulfoxide (DMSO).

Materials:

ITD-1 powder (CAS No: 1099644-42-4)

Anhydrous/molecular sieve-dried DMSO

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer
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Optional: Sonicator

Procedure:

Calculations:

To prepare a 10 mM stock solution, the required mass of ITD-1 needs to be calculated.

The molecular weight of ITD-1 is 415.52 g/mol .

For a 1 M solution, 415.52 g of ITD-1 would be dissolved in 1 L of solvent.

Therefore, for a 10 mM (0.01 M) solution in 1 mL (0.001 L):

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 415.52 g/mol x 1000 mg/g

Mass = 4.1552 mg

You will need to weigh out approximately 4.16 mg of ITD-1 powder.

Weighing ITD-1:

Tare a clean, empty microcentrifuge tube on a calibrated analytical balance.

Carefully add approximately 4.16 mg of ITD-1 powder to the microcentrifuge tube. Record

the exact weight.

Dissolving ITD-1 in DMSO:

Based on the actual weight of the ITD-1 powder, calculate the precise volume of DMSO

needed to achieve a 10 mM concentration.

Volume (mL) = [Mass (mg) / 415.52 ( g/mol )] / 10 (mmol/L)

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the ITD-1 powder.
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Close the tube tightly.

Ensuring Complete Dissolution:

Vortex the solution vigorously for 1-2 minutes until the ITD-1 powder is completely

dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles.

If the compound does not dissolve completely, sonication for 5-10 minutes may be helpful.

[6]

Storage of Stock Solution:

For short-term storage (days to weeks), the stock solution can be stored at -20°C.[1][2]

For long-term storage (months to years), it is recommended to store the stock solution at

-80°C.[4][6]

It is best practice to aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles, which can degrade the compound.[4]

When ready to use, thaw the aliquot at room temperature and ensure the solution is clear

before making further dilutions for your experiments.[1]

Safety Precautions:

ITD-1 is for research use only and is not intended for human or veterinary use.[1]

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses, when handling the powder and the DMSO solution.

Handle DMSO with care as it can facilitate the absorption of substances through the skin.

Perform all weighing and solution preparation steps in a well-ventilated area or a chemical

fume hood.

Signaling Pathway Diagram
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The diagram below illustrates the canonical TGF-β signaling pathway and the point of inhibition

by ITD-1. TGF-β ligands bind to the type II receptor (TGFBR2), which then recruits and

phosphorylates the type I receptor (TGFBR1). This activated receptor complex phosphorylates

the receptor-regulated SMADs (R-SMADs), specifically SMAD2 and SMAD3. The

phosphorylated R-SMADs then form a complex with SMAD4, which translocates to the nucleus

to regulate target gene expression. ITD-1 inhibits the phosphorylation of SMAD2/3.[3][4]
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Caption: TGF-β signaling pathway and ITD-1 inhibition.
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Experimental Workflow Diagram
The following diagram outlines the general workflow for preparing and using the ITD-1 stock

solution in a typical cell-based experiment.

Stock Solution Preparation Experimental Use

Weigh ITD-1 Powder Dissolve in DMSO Vortex/Sonicate Aliquot & Store at -80°C Thaw Aliquot
Retrieve for experiment Prepare Working Solution

(Dilute in culture medium) Treat Cells Incubate Assay/Analysis

Click to download full resolution via product page

Caption: Workflow for ITD-1 stock solution preparation and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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